1-amino-1-(4-methoxyphenyl)-4,4-dimethylpent-1-en-3-one

• IUPAC Name: 1-amino-1-(4-methoxyphenyl)-4,4-dimethylpent-1-en-3-one
• InChI: InChI=1S/C14H19NO2/c1-14(2,3)13(16)9-12(15)10-5-7-11(17-4)8-6-10/h5-9H,15H2,1-4H3
• InChI Key: QTDHDKDEHYFTRI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)C=C(C1=CC=C(C=C1)OC)N
• Molecular Formula: C14H19NO2
• Molecular Weight: 233.31 g/mol

Description

1-Amino-1-(4-methoxyphenyl)-4,4-dimethylpent-1-en-3-one is an organic compound characterized by its unique structure, which includes an amino group, a methoxyphenyl group, and a dimethylpentene backbone

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-amino-1-(4-methoxyphenyl)-4,4-dimethylpent-1-en-3-one typically involves multi-step organic reactions. One common method includes the reaction of 4-methoxybenzaldehyde with a suitable amine and a ketone under controlled conditions. The reaction is often catalyzed by acids or bases and may require specific solvents to achieve high yields .

Industrial Production Methods: Industrial production of this compound may involve large-scale batch reactions using optimized conditions to ensure consistency and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions: 1-Amino-1-(4-methoxyphenyl)-4,4-dimethylpent-1-en-3-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or ketones.

Reduction: Reduction reactions can convert the compound into amines or alcohols.

Substitution: The amino group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Reagents like alkyl halides and acyl chlorides are employed in substitution reactions.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones, while reduction can produce primary or secondary amines .

Scientific Research Applications

1-Amino-1-(4-methoxyphenyl)-4,4-dimethylpent-1-en-3-one has several applications in scientific research:

Chemistry: It is used as a building block for synthesizing complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-amino-1-(4-methoxyphenyl)-4,4-dimethylpent-1-en-3-one involves its interaction with specific molecular targets and pathways. The amino group can form hydrogen bonds with biological molecules, influencing their function. The methoxyphenyl group may interact with hydrophobic regions of proteins, affecting their activity. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects .

Comparison with Similar Compounds

1-Amino-1-(4-methoxyphenyl)propan-2-ol hydrochloride: This compound shares the methoxyphenyl group but differs in its overall structure and properties.

1-Aminoalkylphosphonic acids: These compounds have similar amino groups but differ in their phosphonic acid moieties.

Uniqueness: 1-Amino-1-(4-methoxyphenyl)-4,4-dimethylpent-1-en-3-one is unique due to its specific combination of functional groups and structural features, which confer distinct chemical and biological properties.